Cas no 901022-10-4 (1-(3-chloro-4-methylphenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chloro-4-methylphenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901022-10-4
• MF: C₂₄H₁₈ClN₃
• MW: 383.872824192047
• CID: 6103793
• PubChem ID: 20852726
• Update Time: 2025-06-11

1-(3-chloro-4-methylphenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline
• F3407-1464
• 1-(3-chloro-4-methylphenyl)-8-methyl-3-phenylpyrazolo[4,3-c]quinoline
• 1-(3-chloro-4-methylphenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• 901022-10-4
• AKOS001805004

• Inchi： 1S/C24H18ClN3/c1-15-8-11-22-19(12-15)24-20(14-26-22)23(17-6-4-3-5-7-17)27-28(24)18-10-9-16(2)21(25)13-18/h3-14H,1-2H3
• InChI Key： HKZYNQUQHWMXDY-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C2C3C=C(C)C=CC=3N=CC=2C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 383.1189253g/mol
• Monoisotopic Mass: 383.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-chloro-4-methylphenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline

Comprehensive Overview of 1-(3-chloro-4-methylphenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901022-10-4)

The compound 1-(3-chloro-4-methylphenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901022-10-4) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique pyrazoloquinoline backbone, combined with substituted phenyl rings, makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced functional materials.

Recent trends in drug discovery highlight the growing importance of heterocyclic compounds like 1-(3-chloro-4-methylphenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline. Researchers are increasingly focusing on its potential as a kinase inhibitor, with studies suggesting possible applications in oncology and inflammatory diseases. The compound's chloro and methyl substitutions at strategic positions contribute to its bioactivity profile, making it a subject of intense investigation in medicinal chemistry circles.

From a synthetic chemistry perspective, the preparation of CAS 901022-10-4 involves sophisticated multi-step organic transformations. Key reactions typically include Pd-catalyzed cross-coupling and cyclization strategies to construct the pyrazolo[4,3-c]quinoline core. Recent advances in green chemistry approaches have led to more efficient synthetic routes with improved yields and reduced environmental impact, addressing growing concerns about sustainable pharmaceutical production.

The physicochemical properties of 1-(3-chloro-4-methylphenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline have been extensively characterized. It typically appears as a crystalline solid with moderate solubility in common organic solvents but limited aqueous solubility. These characteristics have prompted investigations into various formulation strategies, including nanoparticle delivery systems and prodrug approaches, to enhance its bioavailability for potential therapeutic applications.

In materials science, the quinoline derivative has shown promise in organic electronics applications. Its extended π-conjugated system and electron-rich nature make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic materials. Recent publications have explored its photophysical properties, revealing interesting charge transport characteristics that could be valuable in next-generation electronic devices.

Analytical characterization of CAS 901022-10-4 typically employs advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure precise structural verification and purity assessment, which are critical for both research and potential commercial applications. Recent developments in analytical method validation have improved the reliability of quality control protocols for this compound.

The safety profile of 1-(3-chloro-4-methylphenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline has been evaluated in preliminary studies, though comprehensive toxicological data remains an area of active research. Current handling recommendations emphasize standard laboratory precautions, with particular attention to proper personal protective equipment (PPE) and ventilation controls when working with the compound in powder form.

Patent literature reveals growing intellectual property activity surrounding pyrazolo[4,3-c]quinoline derivatives, with several applications claiming novel synthetic methods and potential uses of CAS 901022-10-4. This reflects the compound's commercial potential and the pharmaceutical industry's interest in this chemical class as a source of new drug candidates.

From a regulatory standpoint, 1-(3-chloro-4-methylphenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline is currently not listed on major controlled substance schedules. However, researchers should consult local regulations regarding the handling and transportation of research chemicals, as requirements may vary by jurisdiction and intended use.

The future research directions for CAS 901022-10-4 appear promising, with ongoing investigations into its structure-activity relationships and potential modifications to enhance desired properties. The compound serves as an important building block in the exploration of new small molecule therapeutics and functional materials, positioning it as a valuable tool in both academic and industrial research settings.